molecular formula C8H9NO3 B8740588 1H,3H,4H-Pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid

1H,3H,4H-Pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid

Cat. No.: B8740588
M. Wt: 167.16 g/mol
InChI Key: XZUQLEQSBXURDL-UHFFFAOYSA-N
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Description

1H,3H,4H-Pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid

InChI

InChI=1S/C8H9NO3/c10-8(11)6-1-2-9-3-4-12-5-7(6)9/h1-2H,3-5H2,(H,10,11)

InChI Key

XZUQLEQSBXURDL-UHFFFAOYSA-N

Canonical SMILES

C1COCC2=C(C=CN21)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid ethyl ester (Comp. No. 2a) (3.2 g, 16.4 mmol) in methanol (64 ml) was added water (64 ml) and sodium hydroxide (3.3 g, 82 mmol) and the mixture was stirred at reflux until complete conversion according to LC/MC (about 4 h). Approximately half of the solvents were evaporated in vacuo and the mixture was acidified with excess hydrochloric acid. The forming precipitate was filtered off, washed once with water and dried in vacuo to give 2.7 g (100%) of 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid as white solid. LC/MS (method 4): Rt=0.77 min; m/z=168.02 (M+H+).
Name
3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2a
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
64 mL
Type
reactant
Reaction Step Two
Quantity
3.3 g
Type
reactant
Reaction Step Two
Quantity
64 mL
Type
solvent
Reaction Step Two

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